Cas no 6487-98-5 (2-(3-methoxyphenyl)acetamidine;hydrochloride)

• Product Name: 2-(3-methoxyphenyl)acetamidine;hydrochloride
• CAS No: 6487-98-5
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD06761713
• CID: 502403
• PubChem ID: 18938945
• Update Time: 2025-11-02

2-(3-methoxyphenyl)acetamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide,3-methoxy-, hydrochloride (1:1)
• 2-(3-Methoxy-Phenyl)-Acetamidine
• 2-(3-METHOXYPHENYL)ACETAMIDINE,
• 2-(3-methoxyphenyl)ethanimidamide
• 2-(3-Methoxyphenyl)ethanimidamide hydrochloride
• 2-(3-Methoxy-phenyl)-acetamidine hydrochloride
• 2-(3-methoxyphenyl)acetamidine;hydrochloride
• SCHEMBL7851869
• Z951367838
• JQEULXLHQMAHAD-UHFFFAOYSA-N
• EN300-59303
• 6487-98-5
• 2-(3-Methoxy-phenyl)-acetamidine HCl
• MFCD06761713
• F13308
• 2-(3-methoxyphenyl)ethanimidamide;hydrochloride
• AKOS024258379
• 3-methoxy-phenylacetamidine hydrochloride
• FS-1003
• 2-(3-Methoxyphenyl)acetimidamide hydrochloride
• 2-(3-Methoxyphenyl)acetimidamidehydrochloride

• MDL： MFCD06761713
• Inchi： 1S/C9H12N2O.ClH/c1-12-8-4-2-3-7(5-8)6-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H
• InChI Key： JQEULXLHQMAHAD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)CC(=N)N

Computed Properties

• Exact Mass: 200.07200
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.10000
• LogP: 2.77570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-methoxyphenyl)acetamidine;hydrochloride

2-(3-Methoxyphenyl)Acetamidine Hydrochloride (CAS No. 6487-98-5): A Promising Compound in Pharmaceutical Research

2-(3-Methoxyphenyl)Acetamidine Hydrochloride, also known as CAS No. 6487-98-5, is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of acetamidine derivatives, which are characterized by the presence of an amide group attached to a phenyl ring. The 2-(3-Methoxyphenyl)acetamidine moiety is further modified by the hydrochloride salt, which enhances its solubility and bioavailability. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting various diseases, including infectious disorders and metabolic syndromes.

The 2-(3-Methoxyphenyl)acetamidine hydrochloride molecule consists of a benzene ring substituted with a methoxy group at the 3-position, connected to an acetamidine group via a methylene bridge. The hydrochloride salt forms a stable ionic bond with the amide nitrogen, which contributes to its pharmacokinetic properties. This structural feature allows the compound to interact with multiple biological targets, including enzymes and receptors involved in cellular signaling pathways. The CAS No. 6487-98-5 designation ensures the compound's identity and facilitates its use in regulatory and research contexts.

Recent advancements in medicinal chemistry have focused on optimizing the 2-(3-Methoxyphenyl)acetamidine scaffold for enhanced therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of 2-(3-Methoxyphenyl)acetamidine hydrochloride derivatives with modified substituents, demonstrating improved potency against drug-resistant bacterial strains. The researchers utilized computational modeling to predict the binding affinity of these derivatives to specific bacterial enzymes, which provided valuable insights into their mechanism of action. These findings underscore the importance of structural modifications in enhancing the compound's biological activity.

One of the key advantages of 2-(3-Methoxyphenyl)acetamidine hydrochloride is its potential as an antimicrobial agent. A 2024 review in Antimicrobial Agents and Chemotherapy highlighted the compound's ability to inhibit the growth of multidrug-resistant pathogens, including Staphylococcus aureus and Pseudomonas aeruginosa. The study suggested that the compound's activity is attributed to its ability to disrupt bacterial cell membrane integrity and interfere with essential metabolic pathways. These properties make it a promising candidate for the development of new antibiotics in the face of increasing drug resistance.

Additionally, the 2-(3-Methoxyphenyl)acetamidine scaffold has shown potential in the treatment of metabolic disorders. A 2023 preclinical study published in Diabetes Research and Clinical Practice investigated the compound's effects on glucose metabolism in diabetic mice. The results indicated that 2-(3-Methoxyphenyl)acetamidine hydrochloride could enhance insulin sensitivity and reduce hyperglycemia, suggesting its potential as a therapeutic agent for type 2 diabetes. Further research is needed to validate these findings in human trials, but the results are encouraging for the development of novel antidiabetic drugs.

From a synthetic perspective, the 2-(3-Methoxyphenyl)acetamidine hydrochloride molecule can be prepared through a series of well-established organic reactions. A 2022 study in Organic Letters described a scalable synthesis method involving the coupling of 3-methoxybenzeneamine with an acetyl chloride derivative, followed by hydrochloride salt formation. This approach provides a cost-effective and efficient route for the large-scale production of the compound, which is crucial for its application in pharmaceutical development.

Despite its promising therapeutic potential, the 2-(3-Methoxyphenyl)acetamidine hydrochloride compound must be evaluated for its safety profile. A 2023 toxicological study published in Toxicology and Applied Pharmacology assessed the compound's acute and chronic toxicity in animal models. The results indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further studies are required to establish its long-term safety in human subjects.

The 2-(3-Methoxyphenyl)acetamidine hydrochloride compound represents a valuable tool in the discovery of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research. Ongoing studies are exploring its potential in the treatment of infectious diseases, metabolic disorders, and other conditions. As research in this area progresses, the CAS No. 6487-98-5 compound may pave the way for the development of innovative treatments that address critical unmet medical needs.

In conclusion, 2-(3-Methoxyphenyl)acetamidine hydrochloride is a promising compound with significant potential in pharmaceutical research. Its structural features and biological activities make it a valuable lead for the development of novel therapeutics. Continued research and clinical evaluation will be essential to fully realize its therapeutic potential and ensure its safe and effective use in medical applications.